Cas no 2172634-13-6 (4-[7-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanamido]-2-methylbut-2-enoic acid)
4-[7-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanamido]-2-methylbut-2-enoic acid Chemical and Physical Properties
Names and Identifiers
-
- EN300-1530269
- 2172634-13-6
- 4-[7-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanamido]-2-methylbut-2-enoic acid
-
- Inchi: 1S/C27H32N2O5/c1-19(26(31)32)15-17-28-25(30)14-4-2-3-9-16-29-27(33)34-18-24-22-12-7-5-10-20(22)21-11-6-8-13-23(21)24/h5-8,10-13,15,24H,2-4,9,14,16-18H2,1H3,(H,28,30)(H,29,33)(H,31,32)/b19-15+
- InChI Key: IUZTXSZCSHIPGX-XDJHFCHBSA-N
- SMILES: O(C(NCCCCCCC(NC/C=C(/C(=O)O)\C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2
Computed Properties
- Exact Mass: 464.23112213g/mol
- Monoisotopic Mass: 464.23112213g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 34
- Rotatable Bond Count: 13
- Complexity: 700
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 105Ų
4-[7-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanamido]-2-methylbut-2-enoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1530269-0.05g |
4-[7-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanamido]-2-methylbut-2-enoic acid |
2172634-13-6 | 0.05g |
$2829.0 | 2023-06-05 | ||
| Enamine | EN300-1530269-0.1g |
4-[7-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanamido]-2-methylbut-2-enoic acid |
2172634-13-6 | 0.1g |
$2963.0 | 2023-06-05 | ||
| Enamine | EN300-1530269-0.25g |
4-[7-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanamido]-2-methylbut-2-enoic acid |
2172634-13-6 | 0.25g |
$3099.0 | 2023-06-05 | ||
| Enamine | EN300-1530269-0.5g |
4-[7-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanamido]-2-methylbut-2-enoic acid |
2172634-13-6 | 0.5g |
$3233.0 | 2023-06-05 | ||
| Enamine | EN300-1530269-1.0g |
4-[7-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanamido]-2-methylbut-2-enoic acid |
2172634-13-6 | 1g |
$3368.0 | 2023-06-05 | ||
| Enamine | EN300-1530269-2.5g |
4-[7-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanamido]-2-methylbut-2-enoic acid |
2172634-13-6 | 2.5g |
$6602.0 | 2023-06-05 | ||
| Enamine | EN300-1530269-5.0g |
4-[7-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanamido]-2-methylbut-2-enoic acid |
2172634-13-6 | 5g |
$9769.0 | 2023-06-05 | ||
| Enamine | EN300-1530269-10.0g |
4-[7-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanamido]-2-methylbut-2-enoic acid |
2172634-13-6 | 10g |
$14487.0 | 2023-06-05 |
4-[7-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanamido]-2-methylbut-2-enoic acid Related Literature
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
Additional information on 4-[7-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanamido]-2-methylbut-2-enoic acid
Recent Advances in the Study of 4-[7-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanamido]-2-methylbut-2-enoic acid (CAS: 2172634-13-6)
The compound 4-[7-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanamido]-2-methylbut-2-enoic acid (CAS: 2172634-13-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structure incorporating a fluorenylmethoxycarbonyl (Fmoc) protecting group and a 2-methylbut-2-enoic acid moiety, has shown promising potential in various applications, including drug delivery, peptide synthesis, and targeted therapeutics. Recent studies have focused on elucidating its chemical properties, biological activity, and potential therapeutic uses.
One of the key areas of research has been the role of this compound in peptide synthesis. The Fmoc group is widely used as a protecting group for amino acids during solid-phase peptide synthesis (SPPS). The incorporation of the 2-methylbut-2-enoic acid moiety introduces additional functionality, which can be exploited for further chemical modifications or conjugation with other biomolecules. Recent studies have demonstrated that this compound can enhance the efficiency and specificity of peptide synthesis, particularly in the development of complex peptide-based therapeutics.
In addition to its applications in peptide synthesis, 4-[7-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanamido]-2-methylbut-2-enoic acid has been investigated for its potential in drug delivery systems. The hydrophobic nature of the Fmoc group and the reactive carboxyl group of the 2-methylbut-2-enoic acid moiety make this compound an attractive candidate for the design of prodrugs and targeted delivery systems. Recent in vitro and in vivo studies have shown that derivatives of this compound can improve the solubility and bioavailability of poorly water-soluble drugs, thereby enhancing their therapeutic efficacy.
Another promising area of research is the use of this compound in the development of novel anticancer agents. The 2-methylbut-2-enoic acid moiety has been shown to exhibit cytotoxic activity against certain cancer cell lines. Researchers have explored the potential of conjugating this moiety with other bioactive molecules to create hybrid compounds with enhanced anticancer properties. Preliminary results from these studies are encouraging, with some derivatives demonstrating significant inhibitory effects on tumor growth in animal models.
Despite these advancements, challenges remain in the optimization and clinical translation of this compound. Issues such as stability, toxicity, and scalability of synthesis need to be addressed in future studies. However, the growing body of research on 4-[7-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanamido]-2-methylbut-2-enoic acid underscores its potential as a versatile tool in chemical biology and medicinal chemistry. Continued exploration of its properties and applications is expected to yield further breakthroughs in the coming years.
2172634-13-6 (4-[7-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanamido]-2-methylbut-2-enoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)